Cas no 1824339-51-6 (3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine)

3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine structure
1824339-51-6 structure
Product Name:3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine
CAS No:1824339-51-6
MF:C4H6BrN3S
MW:208.0795378685
CID:5803622
PubChem ID:129981215
Update Time:2026-03-11

3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine
    • 1,2,4-Thiadiazol-5-amine, 3-bromo-N,N-dimethyl-
    • 1824339-51-6
    • EN300-7355155
    • MFCD22395552
    • AT11926
    • Inchi: 1S/C4H6BrN3S/c1-8(2)4-6-3(5)7-9-4/h1-2H3
    • InChI Key: VQKUOYFCOBJJOW-UHFFFAOYSA-N
    • SMILES: S1C(N(C)C)=NC(Br)=N1

Computed Properties

  • Exact Mass: 206.94658g/mol
  • Monoisotopic Mass: 206.94658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • Density: 1.740±0.06 g/cm3(Predicted)
  • Boiling Point: 257.7±23.0 °C(Predicted)
  • pka: -0.39±0.30(Predicted)

3-bromo-N,N-dimethyl-1,2,4-thiadiazol-5-amine Pricemore >>

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